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Compound of Interest

Compound Name: XL-13n

Cat. No.: B1193830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of stock solutions

of the NLRX1 agonist, XL-13n, also known as Amelenodor (NX-13). The following protocols

and data are intended to ensure accurate and reproducible experimental results.

Introduction
XL-13n (NX-13/Amelenodor) is a first-in-class, orally active, and gut-restricted small molecule

that selectively activates the Nucleotide-binding oligomerization domain-like receptor X1

(NLRX1) pathway.[1][2] By targeting NLRX1, a mitochondrial receptor, NX-13 modulates

immunometabolic processes, leading to a reduction in inflammation.[1][2] Specifically, it

promotes oxidative phosphorylation in immune cells like CD4+ T cells while suppressing

proinflammatory pathways, including Th1/Th17 differentiation and the production of

inflammatory cytokines.[2][3] This mechanism of action makes NX-13 a promising candidate for

the treatment of inflammatory bowel diseases (IBD) such as ulcerative colitis and Crohn's

disease.[1][2]

Quantitative Data
A summary of the key chemical and physical properties of XL-13n (NX-13) is presented in the

table below. This information is critical for accurate preparation of stock solutions.
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Property Value Source

Synonyms Amelenodor, NX-13 [1][2]

Molecular Formula C₂₄H₂₁N₃O₃ [4]

Molecular Weight 399.44 g/mol [3]

CAS Number 2389235-01-0 [3][4]

Purity >98.0% [3]

Appearance Crystalline solid (typical) General knowledge

Solubility Soluble in DMSO
Inferred from similar

compounds[5][6]

Storage
Store at -20°C for long-term

storage.
General laboratory practice

Disclaimer: Solubility and stability can vary based on the specific batch and manufacturer. It is

highly recommended to consult the manufacturer's product-specific datasheet for the most

accurate information.

Experimental Protocols
This section outlines the detailed methodology for preparing a 10 mM stock solution of XL-13n
(NX-13). This concentration is a common starting point for subsequent dilutions to working

concentrations for in vitro and in vivo experiments.

3.1. Materials and Equipment

XL-13n (NX-13) powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Stock Solution Preparation (10 mM)

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

calculations are complete and the workspace is clean. Wear appropriate PPE. Allow the XL-
13n (NX-13) vial to equilibrate to room temperature before opening to prevent condensation.

Weighing the Compound: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated

analytical balance. Carefully weigh out 1 mg of XL-13n (NX-13) powder into the tube.

Calculating the Solvent Volume: To prepare a 10 mM stock solution from 1 mg of XL-13n
(MW: 399.44 g/mol ), the required volume of DMSO can be calculated using the following

formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 399.44 g/mol

Volume (L) = 0.001 / (0.010 * 399.44) = 0.00025035 L Volume (µL) = 250.35 µL

Dissolving the Compound: Add 250.35 µL of anhydrous, cell culture grade DMSO to the

microcentrifuge tube containing the 1 mg of XL-13n (NX-13).

Ensuring Complete Dissolution: Close the tube tightly and vortex thoroughly until the powder

is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid

dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound. Store the aliquots at -20°C for long-term storage.
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Visualizations
4.1. Experimental Workflow: Stock Solution Preparation
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Workflow for preparing XL-13n (NX-13) stock solution.

4.2. Signaling Pathway: XL-13n (NX-13) Mechanism of Action
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Mechanism of action of XL-13n (NX-13) via the NLRX1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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